Cas no 2172107-78-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid
• CAS No: 2172107-78-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5938763
• PubChem ID: 165503679
• Update Time: 2025-06-07

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylacetamido]butanoic acid
• 2172107-78-5
• EN300-1493150

• Inchi： 1S/C27H26N2O5/c30-25(29(16-8-15-26(31)32)19-9-2-1-3-10-19)17-28-27(33)34-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h1-7,9-14,24H,8,15-18H2,(H,28,33)(H,31,32)
• InChI Key： AGTZJVVMPDFPMI-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C1C=CC=CC=1)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic Acid (CAS No. 2172107-78-5): A Comprehensive Overview

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid, identified by its CAS number CAS No. 2172107-78-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a fluoren-9-yl moiety and a phenylacetamidobutanoic acid backbone suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorene derivatives. The fluorene scaffold, known for its rigidity and electronic properties, has been increasingly utilized in the design of bioactive molecules. The incorporation of a methoxycarbonyl group further enhances the compound's reactivity, enabling various functionalization strategies that are crucial for drug design.

The amine functionality at the position 2 of the fluorene ring, as seen in this compound, is particularly noteworthy. This group can participate in hydrogen bonding interactions, which are essential for the binding affinity of drug candidates to biological targets. Additionally, the presence of a N-phenylacetamide moiety introduces another layer of complexity, potentially influencing both solubility and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced bioavailability and metabolic stability. The use of fluorene derivatives has been particularly successful in the development of anticancer agents, where their ability to interact with biological targets such as kinases and transcription factors is exploited. The specific arrangement of functional groups in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid positions it as a promising candidate for further investigation in this area.

The compound's structural design also suggests potential applications beyond oncology. The combination of a fluorene core with an amide-based side chain can influence its interaction with various biological receptors. This dual functionality makes it an attractive scaffold for developing molecules that can modulate multiple pathways simultaneously. Such multitargeting strategies are increasingly favored in modern drug discovery due to their ability to address complex diseases more effectively than single-target agents.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as an allosteric modulator. The presence of both hydrophobic and polar regions allows for favorable interactions with lipid-rich environments found in cell membranes, which is crucial for drug uptake and intracellular transport.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the methoxycarbonyl group at the amine position necessitates careful selection of reagents and reaction conditions to avoid side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the fluorene core efficiently. These methods not only improve yield but also enhance scalability, which is essential for industrial production.

The role of computational chemistry in optimizing the synthesis and properties of complex molecules like this one cannot be overstated. Molecular modeling techniques have been used to predict binding modes and optimize lead structures before experimental validation. Such computational approaches significantly reduce the time and cost associated with traditional trial-and-error methods, accelerating the drug discovery process.

Evaluation of pharmacokinetic properties is another critical aspect being explored for this compound. Factors such as solubility, permeability, and metabolic stability are crucial determinants of its clinical efficacy. Preliminary data suggest that modifications to the phenylacetamide moiety could enhance these properties, making it more suitable for oral administration.

The growing interest in fluorinated compounds is also driven by their unique photophysical properties. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in diagnostic imaging techniques or as probes for studying biological processes at the molecular level. This dual functionality—pharmacological activity coupled with optical properties—makes this compound a versatile tool for both therapeutic and diagnostic applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylacetamidobutanoic acid (CAS No. 2172107-78-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and multifaceted applications. Its potential as a lead molecule in drug development continues to be explored through both experimental synthesis and computational modeling. As research progresses, this compound holds promise for addressing complex diseases through innovative therapeutic strategies.